Cas no 140189-89-5 (Benzoic acid, 4-[[(ethylamino)carbonyl]amino]-, ethyl ester)

• Product Name: Benzoic acid, 4-[[(ethylamino)carbonyl]amino]-, ethyl ester
• CAS No: 140189-89-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 1287315
• Update Time: 2024-08-03

Benzoic acid, 4-[[(ethylamino)carbonyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(ethylamino)carbonyl]amino]-, ethyl ester

• Inchi： 1S/C12H16N2O3/c1-3-13-12(16)14-10-7-5-9(6-8-10)11(15)17-4-2/h5-8H,3-4H2,1-2H3,(H2,13,14,16)
• InChI Key： MTBDXTGXRKPRBX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(NCC)=O)C=C1

Computed Properties

• Exact Mass: 236.11618

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 346.6±34.0 °C(Predicted)
• PSA: 67.43
• pka: 13.92±0.46(Predicted)